
Introduction to Solvent Violet 13: An Anthraquinone 

Author: BenchChem Technical Support Team. Date: January 2026

Compound of Interest

Compound Name: Solvent violet 13

Cat. No.: B083482

Solvent Violet 13, chemically known as 1-hydroxy-4-(p-tolylamino)anthraquinone, is a synthetic dye belonging to the robust anthraquinone class.[1] I

properties. The fused aromatic ring system of the anthraquinone core imparts exceptional thermal and chemical stability, while the substituted amino 

[2][3]

Unlike water-soluble dyes, Solvent Violet 13 is characterized by its insolubility in aqueous media and its high solubility in a range of organic solvents 

[4][5] This lipophilic nature is fundamental to its primary applications, enabling its intimate integration into non-polar polymer matrices and hydrocarbo

colorant in industrial plastics to a functional molecule in advanced optical materials.

Caption: Chemical structure of Solvent Violet 13.

Core Application: High-Performance Coloration of Thermoplastics
The most extensive industrial application of Solvent Violet 13 is the coloration of engineering plastics.[7] Its success in this domain is not merely due

demanding processing conditions of thermoplastics.

Causality of Performance:

Thermal Stability: The anthraquinone structure is inherently stable, allowing the dye to resist thermal degradation at the high temperatures (often >2

polycarbonate (PC), polyethylene terephthalate (PET), and acrylonitrile butadiene styrene (ABS).[2][6][8] This prevents color shifting or loss of perfo

Lightfastness: The dye exhibits excellent resistance to photofading, with lightfastness ratings typically between 6 and 8 on the Blue Wool Scale in tr

of products exposed to sunlight, a critical factor for automotive components and consumer goods.[6]

Migration Resistance: Once dissolved in the polymer matrix, Solvent Violet 13 shows minimal tendency to "bleed" or migrate to the surface of the 

material's lifetime.[7][11][12]

Performance Characteristics in Various Polymers
The compatibility and performance of Solvent Violet 13 can be summarized across several common thermoplastics:

Polymer Heat Resistance (°C) Lightfastness (1-8) Migration Resistance (1

Polystyrene (PS/HIPS) ~260-300°C[4][13] 7-8[13] 5[4]

ABS ~280-300°C[4][5] 7[4] 5[4]

Polycarbonate (PC) ~300-350°C[8] 7-8[9] 5[4]

PMMA ~280°C[5] 7-8[6] 5[4]

PET ~300°C[2] 7[4] 5[4]

Rigid PVC (RPVC) ~280°C[2][5] 6-7[6] 4-5[4]
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Protocol 1: Incorporation into Thermoplastics via Masterbatch Compounding
This protocol describes the standard industry method for creating a concentrated color masterbatch, which is then used to color the bulk polymer duri

dispersion and color consistency.

Principle: A masterbatch is a concentrated mixture of the pigment encapsulated within a carrier resin. Using a masterbatch avoids issues with handlin

the final product.[6]

Phase 1: Masterbatch Compounding Phas

1. Material Weighing
(Carrier Resin + SV13)

2. Pre-Mixing
(Tumble Blender)

3. Melt Compounding
(Twin-Screw Extruder)

4. Strand Cooling
& Pelletizing

5. Dosing & Blending
(Masterbatch + Natural Polymer)

Click to download full resolution via product page

Caption: Workflow for coloring thermoplastics using a masterbatch.

Methodology:

Material Selection & Preparation:

Carrier Resin: Select a carrier resin that is compatible with the final (let-down) polymer. A low-melt-flow-index version of the same polymer is ofte

Solvent Violet 13: Use the dye in its powder or microgranulate form. The microgranulate form is preferred for reduced dust and improved handli

Drying: Dry both the carrier resin and the dye powder according to their respective technical data sheets to prevent processing defects caused b

Weighing and Pre-Mixing:

Accurately weigh the carrier resin and Solvent Violet 13 to achieve the desired high concentration (e.g., 10-30% dye loading by weight).

Combine the materials in a tumble blender or high-speed mixer and mix for 10-15 minutes to achieve a homogenous dry blend.

Melt Compounding:

Set the temperature profile of a twin-screw extruder appropriate for the carrier resin. The profile should ensure complete melting and mixing witho

Feed the dry blend into the extruder at a consistent rate. The high-shear environment of the twin screws ensures intensive and uniform dispersio

Causality: The twin-screw extruder's design is critical for breaking down any agglomerates and achieving a high-quality molecular dispersion of t

transparency.

Cooling and Pelletizing:

Extrude the molten, colored polymer through a die into strands.

Pass the strands through a water bath to cool and solidify them.

Feed the cooled strands into a pelletizer to produce the final masterbatch pellets.

Quality Control:

Perform a "let-down" test by mixing a small, precise amount of the masterbatch pellets with the natural target polymer (e.g., at a 1:100 ratio).

Injection mold a sample plaque and verify the color against a standard using a spectrophotometer. Check for undispersed specks or streaks.
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Advanced Application: Fluorescent Tagging and Probing
Beyond its role as a bulk colorant, the inherent fluorescence of Solvent Violet 13 makes it a valuable tool for research applications, particularly for vis

Causality of Application: When excited by light of a suitable wavelength (typically in the green-yellow region of the spectrum), Solvent Violet 13 emits

phenomenon known as fluorescence. This emission can be detected with high sensitivity, allowing the dye to act as a tracer or tag within a material sy

Protocol 2: Fluorescent Labeling of Polymer Films for Defect Analysis
This protocol outlines a method for incorporating Solvent Violet 13 at a low concentration into a polymer film to enable the use of fluorescence micro

voids or inclusions.

Principle: At low concentrations, the dye will be evenly dispersed throughout the polymer matrix. Any disruption to this uniformity, such as a void, an a

alter the local fluorescence signal, making the defect easily visible under a fluorescence microscope.

1. Prepare Stock Solution
(SV13 in suitable solvent, e.g., Toluene)

3. Combine Solutions
(Target conc. 0.005-0.02% SV13)

2. Prepare Polymer Solution
(e.g., Polystyrene in Toluene)

4. Solution Casting
(Cast onto glass substrate)

5. Solvent Evaporation
(Controlled drying)

6. Labeled Polymer Film

7. Fluorescence Microscopy
(Excite with ~540-580 nm light)

8. Defect Visualization

Click to download full resolution via product page

Caption: Workflow for preparing a fluorescently labeled polymer film.

Methodology:

Solution Preparation:

Dye Stock Solution: Prepare a 0.1% (w/v) stock solution of Solvent Violet 13 in a suitable solvent like toluene or dichloromethane.[2] Use a volu

necessary.

Polymer Solution: Prepare a 10% (w/v) solution of the host polymer (e.g., Polystyrene) in the same solvent. Dissolution may take several hours o

Doping the Polymer:
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Calculate the volume of dye stock solution needed to achieve the desired final concentration in the polymer film (typically 0.005% to 0.02% by we

Add the calculated volume of dye stock solution to the polymer solution and stir for at least 1 hour to ensure homogeneity.

Film Casting:

Clean a glass substrate (e.g., a microscope slide) meticulously.

Place the substrate on a perfectly level surface in a fume hood.

Cast the doped polymer solution onto the substrate. The volume will determine the final film thickness. A doctor blade can be used for more cont

Drying and Annealing:

Cover the casting setup with a petri dish or beaker to slow the rate of solvent evaporation, which helps to produce a more uniform film.

Allow the solvent to evaporate completely (typically 12-24 hours).

Optional: Anneal the film in a vacuum oven at a temperature just above the polymer's glass transition temperature to remove residual solvent and

Microscopic Analysis:

Mount the polymer film on a fluorescence microscope.

Use an appropriate filter cube (e.g., one with an excitation filter around 540-580 nm and an emission filter that passes violet-blue light).

Acquire images. The bulk of the film should show a uniform, characteristic fluorescence. Defects like voids will appear as dark spots, while dye a

spots.

Characterization and Quality Control Protocols
Validating the properties of the raw dye is a prerequisite for any application. The following are standard protocols for characterizing Solvent Violet 13

Protocol 3: Determination of Maximum Absorbance (λmax) using UV-Visible Spectroscop
Principle: This protocol determines the wavelength at which the dye shows maximum absorbance in a specific solvent, a key parameter for quality co

Methodology:

Prepare a Stock Solution: Accurately weigh ~10 mg of Solvent Violet 13 and dissolve it in 100 mL of a spectroscopic-grade solvent (e.g., toluene) 

Prepare a Dilute Solution: Pipette 1 mL of the stock solution into a 100 mL volumetric flask and dilute to the mark with the same solvent to create a 

Spectrophotometer Setup: Turn on the UV-Vis spectrophotometer and allow it to warm up.

Baseline Correction: Fill a quartz cuvette with the pure solvent and use it to perform a baseline correction across the desired wavelength range (e.g

Sample Measurement: Rinse the cuvette with the dilute dye solution, then fill it and place it in the spectrophotometer.

Data Acquisition: Scan the sample across the wavelength range.

Analysis: Identify the wavelength corresponding to the highest absorbance peak. This is the λmax.

Concluding Remarks
Solvent Violet 13 is a highly versatile and robust dye whose utility in material science is firmly established. Its exceptional stability makes it an indust

fluorescent properties open avenues for advanced research in material characterization and analysis. The protocols and principles outlined in this gui

the capabilities of this important anthraquinone dye.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for diagnostic or therapeutic procedures. While

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your experiment? [Contact our Ph.D. Support Tea
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